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Compound of Interest

Compound Name:
1-(4-Bromophenyl)ethyl methyl

ether

Cat. No.: B1278683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-bromo-4-(1-methoxyethyl)benzene. Due to the limited availability of

experimentally determined data for this specific compound, this document presents a

combination of confirmed molecular identifiers, predicted physical constants, and generalized

experimental protocols relevant to its synthesis and characterization.

Core Molecular and Physical Properties
While specific experimental values for properties such as boiling point, melting point, density,

and refractive index are not readily available in published literature, the fundamental molecular

characteristics have been established.
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Property Value

Chemical Name 1-bromo-4-(1-methoxyethyl)benzene

CAS Number 59891-97-3

Molecular Formula C₉H₁₁BrO

Molecular Weight 215.09 g/mol

SMILES CC(OC)c1ccc(Br)cc1

InChIKey DUCFFBWPWJEFDI-UHFFFAOYSA-N

Predicted Boiling Point 235.2 ± 9.0 °C at 760 mmHg

Predicted Density 1.3±0.1 g/cm³

Predicted Refractive Index 1.537

Note: Predicted values are computationally generated and should be used as estimations

pending experimental verification.

Proposed Synthesis Pathway
A plausible and common method for the synthesis of 1-bromo-4-(1-methoxyethyl)benzene is

the Williamson ether synthesis. This method involves the deprotonation of an alcohol to form

an alkoxide, which then acts as a nucleophile to attack an alkyl halide.
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Caption: Proposed Williamson ether synthesis of 1-bromo-4-(1-methoxyethyl)benzene.

Experimental Protocols
The following are generalized experimental protocols for the synthesis and determination of

key physical constants for a liquid aromatic compound like 1-bromo-4-(1-

methoxyethyl)benzene.

Synthesis via Williamson Ether Synthesis (General
Protocol)

Deprotonation: To a solution of 1-(4-bromophenyl)ethanol in an anhydrous aprotic solvent

(e.g., tetrahydrofuran, THF), a strong base such as sodium hydride (NaH) is added portion-

wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). The reaction mixture is

stirred until the evolution of hydrogen gas ceases, indicating the formation of the sodium

alkoxide.
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Nucleophilic Attack: A methylating agent, such as methyl iodide (CH₃I), is added dropwise to

the cooled alkoxide solution. The reaction is allowed to warm to room temperature and

stirred for several hours or until completion, which can be monitored by thin-layer

chromatography (TLC).

Work-up and Purification: The reaction is quenched by the slow addition of water or a

saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an

organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are

washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography or distillation to yield the final product.

Determination of Boiling Point (General Protocol)
The boiling point of a liquid can be determined using a simple distillation apparatus.[1]

Apparatus Setup: A distillation flask is charged with the liquid sample and a few boiling chips.

A thermometer is positioned in the neck of the flask such that the top of the bulb is level with

the side arm leading to the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Measurement: The temperature at which the vapor temperature remains constant while the

liquid is distilling is recorded as the boiling point.[2] The atmospheric pressure should also be

recorded, as the boiling point is pressure-dependent.

Determination of Density (General Protocol)
The density of a liquid can be determined using a pycnometer or a volumetric flask.[3][4]

Mass of Empty Container: The mass of a clean, dry pycnometer or volumetric flask is

accurately measured.

Mass of Container with Sample: The container is filled with the liquid sample to the

calibration mark, and the total mass is measured.
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Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the filled container. The density is then calculated by dividing the

mass of the liquid by its known volume.[3]

Determination of Refractive Index (General Protocol)
The refractive index of a liquid is measured using a refractometer, such as an Abbe

refractometer.[5][6]

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, often distilled water.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the center of the crosshairs. The refractive index is then read

from the instrument's scale. The temperature at which the measurement is taken should be

recorded, as the refractive index is temperature-dependent.[7]

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical progression from synthesis to the characterization

of 1-bromo-4-(1-methoxyethyl)benzene.
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Caption: Logical workflow for the synthesis and characterization of 1-bromo-4-(1-

methoxyethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1278683#1-bromo-4-1-methoxyethyl-benzene-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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